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Compound of Interest

Compound Name: Boc-Asp(OtBu)-OH

Cat. No.: B558377

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of N-a-(tert-butoxycarbonyl)-L-aspartic acid
B-tert-butyl ester, commonly known as Boc-Asp(OtBu)-OH. It details its chemical properties,
its critical role in peptide synthesis, and experimental protocols for its application.

Core Compound Data: Boc-Asp(OtBu)-OH

Boc-Asp(OtBu)-OH is a derivative of the amino acid L-aspartic acid, strategically modified with
two distinct protecting groups: the Boc group on the a-amino group and a tert-butyl ester
(OtBu) on the side-chain carboxyl group. This dual protection makes it a cornerstone reagent in
Boc-based solid-phase peptide synthesis (SPPS).

Physicochemical Properties

The quantitative data for Boc-Asp(OtBu)-OH are summarized in the table below for easy
reference.
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Property Value Citations
CAS Number 1676-90-0 [11[2]
Molecular Formula C13H23NO6 [2]
Molecular Weight 289.32 g/mol

Appearance White to off-white powder

Melting Point 64-67 °C

[0]20/D +2.0+0.4°, ¢ = 1% in

Optical Activity thanol
methano

Purity >98.0%

Solubilit Soluble in methanol and
olubili
Y dimethyl sulfoxide

Storage Temperature 2-8°C

Chemical Structure and Protecting Groups

The structure of Boc-Asp(OtBu)-OH is designed for controlled, sequential peptide bond
formation. The tert-butoxycarbonyl (Boc) group protects the a-amine, while the tert-butyl (OtBu)
ester protects the side-chain carboxylic acid. This orthogonal protection scheme is fundamental
to its utility.
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Boc Group OtBu Group
(N-a protection) Aspartic Acid Backbone (Side-chain protection)
(CHs3)3C-0O-C(=0)- -NH-CH(CH2-C(=0)-O-C(CHs)3)-COOH
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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